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Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552 Get Quote

Essential Safety and Handling Guide for
Triphenylaluminum
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the safe handling and disposal of

Triphenylaluminum (C₁₈H₁₅Al). Adherence to these guidelines is essential to mitigate the

significant risks associated with this pyrophoric and water-reactive compound.

Hazard Summary
Triphenylaluminum is a highly hazardous substance that presents multiple risks in a laboratory

setting. It is crucial to understand these dangers before handling the material.
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Hazard Classification Description GHS Pictogram

Pyrophoric Liquid
Catches fire spontaneously if

exposed to air.[1][2]
🔥

Water-Reactive

In contact with water, it

releases flammable gases

which may ignite

spontaneously.[1][2]

🔥

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.[1]
corrosive

Serious Eye Damage
Causes serious eye damage.

[1]
corrosive

Flammable Liquid
Highly flammable liquid and

vapor.[1]
🔥

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure and injury. The following

equipment is mandatory when handling Triphenylaluminum.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

ANSI Z.87.1-1989 approved

chemical splash goggles are

required.[3] A face shield

(minimum 8-inch) must be

worn over the goggles.[3][4]

Hands Double Gloving System

Inner Layer: Fire-resistant (FR)

gloves/liners made of Kevlar®,

Nomex®, or similar materials.

[3] Outer Layer: Chemical-

resistant neoprene or nitrile

gloves.[3][4] Always inspect

gloves for integrity before use

and replace them immediately

upon any sign of

contamination.[4]

Body
Flame-Resistant (FR) Lab

Coat & Apron

A properly fitting, fully

buttoned, flame-resistant lab

coat is mandatory.[3] For larger

quantities, a chemical-resistant

apron should be worn over the

lab coat.[3]

Clothing Natural Fiber Clothing

Wear long pants and long-

sleeved clothing made of

natural fibers like cotton. Avoid

synthetic fabrics such as

polyester or acrylic.[4]

Feet Closed-Toed Shoes

Shoes must be made of a

durable material (e.g., leather)

and cover the entire foot.[3][5]

Respiratory As Needed Work should be conducted in a

chemical fume hood. If there is
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a risk of inhalation, respiratory

protection may be required.[3]

Operational Plan: Handling Triphenylaluminum
All manipulations must be performed in an inert atmosphere to prevent spontaneous ignition.

Preparation and Handling Workflow
Inert Atmosphere: All operations must be conducted under an atmosphere of prepurified

nitrogen or within a nitrogen-filled glovebox.[6]

Glassware Preparation: Ensure all glassware is meticulously dried before use. Flaming the

glassware while purging with nitrogen is a sufficient method.[6]

Chemical Transfer: Use standard Schlenk line or glovebox techniques for transferring

Triphenylaluminum. A positive pressure of nitrogen should be maintained throughout the

process.[6]

Work Area: The work area must be clear of all flammable materials and water sources. An

appropriate fire extinguisher (Class D, dry powder) must be readily accessible. Do not use

water or foam extinguishers.[7]

Spill Kit: Have a spill kit ready. This should include sand, soda ash, or other dry, inert

material for containment.

Emergency First Aid Procedures
Immediate and correct response to an exposure is critical.
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Brush off any loose particles and rinse the

affected skin area with plenty of water.[8]

Immerse the area in cool water or wrap in wet

bandages.[8] Seek immediate medical attention.

Inhalation

Move the individual to fresh air and keep them

comfortable for breathing.[8] Seek immediate

medical attention.

Ingestion

Rinse the mouth thoroughly with water.[2][8] Do

NOT induce vomiting.[2][8] Seek immediate

medical attention.

Disposal Plan
Chemical waste must be handled with extreme care.

Quenching Unused Reagent:

Slowly and carefully add the Triphenylaluminum solution to a flask containing an inert,

high-boiling solvent like toluene, under a nitrogen atmosphere.

Cool the flask in an ice bath.

Very slowly, add a long-chain alcohol like isopropanol to the stirred solution.

Once the reaction subsides, slowly add water to quench any remaining reagent.

Disposal of Contaminated Materials:
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All contaminated items (gloves, paper towels, etc.) must be quenched with a long-chain

alcohol before being disposed of as hazardous waste.

Residual reactive material, such as aluminum wool from a reaction, should be handled

with caution. A recommended procedure is to evaporate the solvent under a nitrogen

stream, then very gradually introduce air over a period of several days to allow for slow

oxidation before final disposal.[6]

Waste Collection:

Dispose of all chemical waste in a designated, properly labeled container and follow your

institution's hazardous waste disposal procedures.

Safe Handling Workflow Diagram
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Safe Handling and Disposal Workflow for Triphenylaluminum
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Caption: Workflow for the safe handling and disposal of Triphenylaluminum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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